Cas no 175840-70-7 (2-Heptanol,1,1,1-trifluoro-, (2R)-)

• Product Name: 2-Heptanol,1,1,1-trifluoro-, (2R)-
• CAS No: 175840-70-7
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 112159
• PubChem ID: 2779096
• Update Time: 2025-04-18

2-Heptanol,1,1,1-trifluoro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol,1,1,1-trifluoro-, (2R)-
• (2R)-1,1,1-Trifluoro-2-heptanol
• (R)-(+)-1,1,1-Trifluoroheptan-2-ol
• (2R)-1,1,1-trifluoroheptan-2-ol
• (R)-(+)-1 1 1-TRIFLUOROHEPTAN-2-OL 97
• (R)-1,1,1-Trifluoroheptan-2-ol
• 2-Heptanol, 1,1,1-trifluoro-, (2R)-
• (R)-(+)-1,1,1-Trifluoroheptan-2-ol, 97%
• SCHEMBL8535016
• 175840-70-7
• J-011137
• YFVHSPAONQXAIB-ZCFIWIBFSA-N

• MDL： MFCD03093950
• Inchi： 1S/C7H13F3O/c1-2-3-4-5-6(11)7(8,9)10/h6,11H,2-5H2,1H3/t6-/m1/s1
• InChI Key： YFVHSPAONQXAIB-ZCFIWIBFSA-N
• SMILES： FC([C@@H](CCCCC)O)(F)F

Computed Properties

• Exact Mass: 170.09189
• Monoisotopic Mass: 170.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.085 g/mL at 25 °C(lit.)
• Boiling Point: 151-152 °C(lit.)
• Flash Point: 129 °F
• Refractive Index: n20/D 1.375(lit.)
• PSA: 20.23
• LogP: 2.48990
• Solubility: Not determined

2-Heptanol,1,1,1-trifluoro-, (2R)- Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Risk Phrases：10